Cas no 857895-50-2 (Benzoic acid, 3-nitro-5-(3-thienyl)-, ethyl ester)

• Product Name: Benzoic acid, 3-nitro-5-(3-thienyl)-, ethyl ester
• CAS No: 857895-50-2
• MF: C₁₃H₁₁NO₄S
• MW: 277.295742273331
• CID: 663415
• Update Time: 2024-01-31

Benzoic acid, 3-nitro-5-(3-thienyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-nitro-5-(3-thienyl)-, ethyl ester
• ethyl 3-nitro-5-thiophen-3-ylbenzoate

• Inchi： 1S/C13H11NO4S/c1-2-18-13(15)11-5-10(9-3-4-19-8-9)6-12(7-11)14(16)17/h3-8H,2H2,1H3
• InChI Key： YSSVMVIWOCMZAE-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(C2C=CSC=2)=CC([N+]([O-])=O)=C1

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 408.1±40.0 °C(Predicted)